N-(1,4-dioxaspiro[4.5]decan-8-yl)azocane-1-carboxamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-8-yl)azocane-1-carboxamide
• InChI: InChI=1S/C16H28N2O3/c19-15(18-10-4-2-1-3-5-11-18)17-14-6-8-16(9-7-14)20-12-13-21-16/h14H,1-13H2,(H,17,19)
• InChI Key: OCENDFYXDLNLLY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)NC2CCC3(CC2)OCCO3
• Molecular Formula: C16H28N2O3
• Molecular Weight: 296.40 g/mol

Description

N-(1,4-dioxaspiro[4.5]decan-8-yl)azocane-1-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as ODAM and has been synthesized using different methods. In

Mechanism of Action

ODAM works by binding to the GABA-A receptor, which is a ligand-gated ion channel. This binding results in the modulation of the receptor's activity, leading to the regulation of anxiety and other neurological disorders. ODAM also inhibits the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
ODAM has been shown to have both biochemical and physiological effects. It modulates the activity of GABA-A receptors, leading to the regulation of anxiety and other neurological disorders. ODAM also inhibits the growth of cancer cells by inducing apoptosis. Additionally, ODAM has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using ODAM in lab experiments is its high potency. ODAM has been shown to have a high affinity for the GABA-A receptor, making it an effective modulator of its activity. However, one of the limitations of using ODAM in lab experiments is its potential toxicity. Studies have shown that ODAM can have toxic effects on certain cell types, making it important to use caution when handling this compound.

Future Directions

There are several future directions for the study of ODAM. One direction is the development of more potent and selective compounds that can modulate the activity of GABA-A receptors. Another direction is the study of ODAM's potential use in the treatment of other neurological disorders, such as epilepsy and schizophrenia. Additionally, the potential use of ODAM in combination with other drugs for cancer therapy is an area of future research.

Synthesis Methods

ODAM can be synthesized using different methods, including the reaction of azocane-1-carboxylic acid with 8-bromo-1,4-dioxaspiro[4.5]decan-2-ol in the presence of a coupling agent. Another method involves the reaction of azocane-1-carboxylic acid with 8-hydroxy-1,4-dioxaspiro[4.5]decan-2-one in the presence of a coupling agent. These methods have been optimized to obtain high yields of ODAM.

Scientific Research Applications

ODAM has been studied for its potential use in various scientific fields. One of the most significant applications of ODAM is in the field of neuroscience. Studies have shown that ODAM can modulate the activity of GABA-A receptors, which are involved in the regulation of anxiety and other neurological disorders. ODAM has also been studied for its potential use in cancer therapy. Studies have shown that ODAM can inhibit the growth of cancer cells and induce apoptosis.